1-(2-{[1,1'-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride
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Overview
Description
1-(2-{[1,1’-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride is a pyridinium salt. Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals . This compound is known for its unique structure, which includes a biphenyl group and a pyridinium ion, making it a valuable scaffold in various research fields.
Preparation Methods
The synthesis of 1-(2-{[1,1’-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride typically involves the reaction of biphenyl derivatives with pyridinium salts under specific conditions. One common method includes the use of a Cu(I)-catalyzed cross-coupling reaction . This method provides an efficient strategy for synthesizing the compound using copper catalysts and diamine ligands.
Chemical Reactions Analysis
1-(2-{[1,1’-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions often involve reagents like sodium borohydride or lithium aluminum hydride.
Substitution: Common reagents for substitution reactions include halogens and nucleophiles like amines or thiols.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
This compound has a wide range of applications in scientific research, including:
Chemistry: Used as a precursor in the synthesis of various organic compounds.
Biology: Investigated for its potential as an antimicrobial and anticancer agent.
Medicine: Explored for its role in drug development due to its bioactive properties.
Industry: Utilized in the production of materials with specific chemical properties.
Mechanism of Action
The mechanism of action of 1-(2-{[1,1’-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride involves its interaction with molecular targets such as enzymes and receptors. The biphenyl group and pyridinium ion play crucial roles in binding to these targets, leading to various biological effects .
Comparison with Similar Compounds
Similar compounds include other pyridinium salts and biphenyl derivatives. For example:
1-(cyanomethyl)pyridin-1-ium chloride: Shares the pyridinium ion but differs in the substituent group.
Imidazo[1,2-a]pyridines: These compounds have a similar heterocyclic structure and are used in pharmaceutical chemistry.
1-(2-{[1,1’-biphenyl]-4-yl}-2-oxoethyl)-4-(dimethylamino)pyridin-1-ium chloride stands out due to its unique combination of a biphenyl group and a pyridinium ion, which imparts distinct chemical and biological properties.
Properties
CAS No. |
1039396-82-1 |
---|---|
Molecular Formula |
C21H21ClN2O |
Molecular Weight |
352.9 |
Purity |
95 |
Origin of Product |
United States |
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